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Compound of Interest

Compound Name: Methazolamide

Cat. No.: B1676374 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Methazolamide is a sulfonamide derivative and a well-characterized inhibitor of

the enzyme carbonic anhydrase (CA)[1][2][3]. It is utilized in research to investigate the

physiological and pathological roles of various carbonic anhydrase isoforms. Methazolamide is

capable of penetrating the blood-brain barrier and is orally active, making it a compound of

interest for both in vitro and in vivo studies[4][5]. Its applications in cell-based assays range

from studying glaucoma and neurological disorders to investigating its effects on inflammation,

angiogenesis, and apoptosis[4][6][7]. Proper preparation and handling of Methazolamide
solutions are critical for obtaining reproducible and reliable experimental results. This document

provides detailed protocols for the solubilization, storage, and application of Methazolamide in

cell culture experiments.

Data Summary
Quantitative data regarding the solubility and biological activity of Methazolamide are

summarized below for easy reference.

Table 1: Solubility of Methazolamide
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Solvent Solubility
Molar
Concentration
(approx.)

Source

DMSO ≥ 50 mg/mL 211.62 mM [4]

DMSO 47 mg/mL 198.92 mM [8]

Ethanol 3 mg/mL 12.70 mM [8]

Water Insoluble - [8]

Note: The molecular weight of Methazolamide is 236.27 g/mol . It is recommended to use

fresh DMSO, as absorbed moisture can reduce solubility[8].

Table 2: Effects of Methazolamide on Cell Viability (24-hour incubation)

Cell Line Concentration Effect on Viability Source

REH (Human B-cell
precursor)

100 µM (10⁻⁴ M) ~21% reduction [9]

REH (Human B-cell

precursor)
10 µM (10⁻⁵ M)

~8% reduction (not

significant)
[9]

RAW 264.7 (Murine

macrophage)
1000 µM (10⁻³ M) ~73% reduction [9]

Note: These values serve as a starting point for determining the optimal concentration range for

your specific cell line and experiment.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Methazolamide Stock Solution in DMSO

This protocol describes the preparation of a highly concentrated stock solution, which can be

stored for long periods and diluted to various working concentrations.

Materials:
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Methazolamide powder (MW: 236.27 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculation: To prepare a 100 mM stock solution, calculate the required mass of

Methazolamide.

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL (0.001 L) of a 100 mM (0.1 M) stock:

Mass = 0.1 mol/L * 0.001 L * 236.27 g/mol * 1000 mg/g = 23.63 mg

Weighing: Carefully weigh 23.63 mg of Methazolamide powder using an analytical balance

in a sterile environment (e.g., a laminar flow hood).

Dissolution: Transfer the powder to a sterile tube. Add 1 mL of anhydrous, sterile DMSO.

Solubilization: Cap the tube tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional): If needed, the concentrated stock solution can be sterilized by

filtering through a 0.22 µm DMSO-compatible syringe filter (e.g., PTFE).

Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol details the serial dilution of the DMSO stock solution into cell culture medium to

achieve the final desired concentrations for treating cells.
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Materials:

100 mM Methazolamide stock solution in DMSO

Complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and antibiotics)

Sterile polypropylene tubes

Procedure:

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the highest concentration of

Methazolamide used, but without the drug. The final concentration of DMSO in the culture

medium should ideally be below 0.5% to avoid solvent-induced cytotoxicity[10].

Dilution Scheme: Perform serial dilutions to prepare working solutions. It is recommended to

first prepare an intermediate dilution in culture medium before making the final dilution in the

cell culture plate.

Example for a 100 µM final concentration:

Add 1 µL of the 100 mM stock solution to 999 µL of complete culture medium. This

creates a 100 µM working solution.

The final DMSO concentration will be 0.1%.

Treatment: Add the appropriate volume of the working solution to the cells in your culture

plate. For instance, if your well contains 1 mL of medium and you add 10 µL of a 100X

working solution, you will achieve a 1X final concentration.

Mixing: Gently mix the plate after adding the working solutions to ensure even distribution of

the compound.

Protocol 3: Storage and Stability

Proper storage is essential to maintain the activity of Methazolamide.

Powder: Store the solid Methazolamide powder at 4°C, protected from light[4].
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Stock Solution: Aliquot the 100 mM stock solution into single-use volumes in sterile cryovials

to avoid repeated freeze-thaw cycles[10]. Store these aliquots at -80°C for up to one year or

at -20°C for up to six months, protected from light[4].

Working Solutions: Working solutions diluted in cell culture medium are significantly less

stable. It is strongly recommended to prepare them fresh for each experiment from the

frozen stock solution[11]. Do not store drug solutions in media, especially if it contains

serum, as interactions can occur[11].

Visualized Workflow and Signaling Pathway
Experimental Workflow Diagram
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Caption: Workflow for preparing and using Methazolamide in cell culture.
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Methazolamide's Influence on Inflammatory Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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